Cas no 1263060-72-5 (6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde)

• Product Name: 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde
• CAS No: 1263060-72-5
• MF: C₇H₄BrN₃O
• MW: 226.030159950256
• CID: 4565922
• Update Time: 2025-10-16

6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-BROMOPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBALDEHYDE(WX130421)
• 6-BROMOPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBALDEHYDE
• Pyrazolo[1,5-a]pyrimidine-3-carboxaldehyde, 6-bromo-
• 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde

• Inchi： 1S/C7H4BrN3O/c8-6-2-9-7-5(4-12)1-10-11(7)3-6/h1-4H
• InChI Key： QNBGYVMMIRJOEU-UHFFFAOYSA-N
• SMILES： C12=C(C=O)C=NN1C=C(Br)C=N2

Additional information on 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde

Introduction to 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde (CAS No. 1263060-72-5)

6-Bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde, with the CAS number 1263060-72-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and an aldehyde group in its structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde consists of a pyrazolo[1,5-a]pyrimidine core with a bromine substituent at the 6-position and an aldehyde functional group at the 3-position. This unique arrangement of functional groups provides a platform for a wide range of chemical modifications, making it an attractive starting material for the development of novel drugs and therapeutic agents.

In recent years, there has been a growing interest in the study of pyrazolopyrimidines due to their potential as inhibitors of various enzymes and receptors. For instance, pyrazolopyrimidines have been explored as inhibitors of kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The bromine substituent in 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde can enhance its binding affinity to specific protein targets, thereby improving its potency and selectivity.

The aldehyde group in 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde is particularly reactive and can undergo various chemical reactions, such as condensation with amines to form imines or reductive amination to produce secondary amines. These reactions are crucial in the synthesis of more complex molecules with enhanced biological activity. For example, imines derived from this compound have been shown to exhibit potent antitumor activity against various cancer cell lines.

Beyond its use as an intermediate in drug discovery, 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde has also been investigated for its intrinsic biological properties. Studies have demonstrated that this compound can modulate the activity of certain enzymes and receptors, making it a potential lead compound for further optimization. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are important regulators of cell cycle progression and are often overexpressed in cancer cells.

The synthesis of 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde typically involves multi-step procedures that start from readily available starting materials. One common approach involves the condensation of 2-amino-4-bromoacetophenone with formamidine acetate to form the pyrazolopyrimidine core, followed by oxidation to introduce the aldehyde group. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step for large-scale production.

In addition to its applications in medicinal chemistry, 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde has also found use in other areas of chemical research. For example, it has been used as a building block in the synthesis of fluorescent probes for imaging applications. The bromine substituent can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, allowing for the preparation of a wide range of derivatives with tailored properties.

The safety profile of 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde is an important consideration in its use as a research tool or potential drug candidate. While it is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 6-bromopyrazolo[1,5-a]pyrimidine-3-carbaldehyde (CAS No. 1263060-72-5) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive starting material for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new insights into its biological properties and synthetic utility, further highlighting its importance in modern drug discovery efforts.